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Introduction

Anilazine, formerly marketed under trade names such as Dyrene® and Kemate®, is a non-
systemic, foliar-applied fungicide belonging to the triazine chemical family.[1][2] Historically, it
was utilized for the broad-spectrum control of various fungal diseases in turfgrass.[1][3][4] As a
contact fungicide, anilazine forms a protective barrier on the leaf surface, inhibiting fungal
spore germination and penetration.[5] Its mode of action is characterized as a multi-site
inhibitor, specifically targeting enzymes and disrupting mitochondrial respiration in fungal cells,
which leads to energy depletion and cell death.[6][7][8] Due to its multi-site activity, the risk of
fungicide resistance development was considered low.[9]

It is important to note that anilazine is now largely considered obsolete, and its registration for
use on turfgrass in the United States was canceled in the early 1990s.[1][3][6] Therefore, these
notes and protocols are intended for research, historical reference, and as a guide for the
evaluation of other contact fungicides for turfgrass disease management.

Data Presentation
Table 1: Historical Application Rates and Formulations
of Anilazine for Turfgrass
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Historical Historical
. Active Application Application
Formulation . . Reference
Ingredient (%) Rate (per 1000 Rate (Ibs a.i.

sq ft) per acre)
4-8 0z in 5-10 gal

Wettable Powder  50% 1.0-3.0 [3]
of water

Granular 5% 2-4 Ibs Not Specified [1]

Disclaimer: These are historical application rates and are provided for informational purposes
only. Anilazine is not currently registered for use on turfgrass in many regions.

Table 2: Spectrum of Turfgrass Diseases Historically

Controlled by Anilazine

Disease Pathogen(s) Reference
Brown Patch Rhizoctonia solani [1][3]

Dollar Spot Sclerotinia homoeocarpa [1112][3]
Snow Mold (Typhula Blight) Typhula spp. [11[3114]
Leaf Spot / Melting Out Helminthosporium spp. [11[31[4]
Copper Spot Gloeocercospora sorghi [11[3]

Rust Puccinia spp. [3]

Zonate Eye Spot Helminthosporium spp. [1]14]

Experimental Protocols

The following protocols are generalized methodologies for evaluating the efficacy of a contact
fungicide like anilazine for the control of foliar turfgrass diseases.

Protocol 1: In Vitro Fungicide Efficacy Assay

Objective: To determine the direct inhibitory effect of anilazine on the mycelial growth of a

target turfgrass pathogen.
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Materials:

Pure culture of the target pathogen (e.g., Sclerotinia homoeocarpa)
o Potato Dextrose Agar (PDA)

e Anilazine (technical grade)

« Sterile distilled water

e Solvent for anilazine (if not water-soluble)

o Sterile Petri dishes (90 mm)

» Sterile cork borer (5 mm)

* Incubator

Procedure:

o Prepare PDA medium according to the manufacturer's instructions and autoclave.
o Allow the PDA to cool to approximately 50-55°C.

» Prepare a stock solution of anilazine. If necessary, dissolve in a minimal amount of an
appropriate solvent and then dilute with sterile distilled water.

 Amend the molten PDA with anilazine to achieve a series of final concentrations (e.g., 0, 1,
10, 50, 100 pg/mL). Include a solvent control if a solvent was used.

» Pour the amended PDA into sterile Petri dishes and allow them to solidify.

e From the margin of an actively growing culture of the target pathogen, take 5 mm mycelial
plugs using a sterile cork borer.

e Place one mycelial plug, mycelium-side down, in the center of each PDA plate.

o Seal the plates with parafilm and incubate at the optimal temperature for the pathogen's
growth (e.g., 25°C for S. homoeocarpa).
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o Measure the colony diameter in two perpendicular directions daily until the mycelium in the
control plates reaches the edge of the dish.

o Calculate the percentage of mycelial growth inhibition for each concentration relative to the
control.

Protocol 2: Field Efficacy Trial for Dollar Spot Control

Objective: To evaluate the field performance of anilazine for the preventative control of dollar
spot on a susceptible turfgrass species (e.g., creeping bentgrass).

Materials:

Established turfgrass area with a history of dollar spot

Anilazine formulation (e.g., 50% wettable powder)

Calibrated sprayer (e.g., CO2-pressurized backpack sprayer)

Plot marking stakes and string

Data collection sheets or electronic device

Procedure:

e Plot Establishment:
o Delineate experimental plots (e.g., 3 ft x 6 ft) on a uniform area of turf.
o Use a randomized complete block design with at least four replications.
o Include an untreated control for comparison.

e Fungicide Application:

o Calibrate the sprayer to deliver a consistent volume of water (e.g., 2 gallons per 1000 sq
ft).[5]
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o Apply anilazine at the desired rates (e.g., 4 oz and 8 oz of a 50W formulation per 1000 sq
ft) on a preventative schedule (e.g., every 14 days) when environmental conditions are
conducive to dollar spot development.

o Initiate applications before the onset of disease symptoms.

o Data Collection:

[¢]

Visually assess disease severity in each plot on a regular basis (e.g., weekly).

[e]

Count the number of dollar spots per plot or estimate the percentage of the plot area
affected by the disease.

[e]

Assess turfgrass quality on a scale of 1 to 9, where 9 represents the best quality.

o

Monitor for any signs of phytotoxicity.
o Data Analysis:

o Analyze the disease severity and turf quality data using appropriate statistical methods
(e.g., ANOVA and mean separation tests) to determine significant differences between
treatments.
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Caption: Anilazine's multi-site inhibitory action on fungal mitochondrial respiration.
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Caption: Workflow for a field trial evaluating a contact fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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